3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C8H14N2O2S
• Molecular Weight: 202.28 g/mol
• SMILES: CC(C)C(CN1C(=O)CSC1=O)N
• InChI: InChI=1S/C8H14N2O2S/c1-5(2)6(9)3-10-7(11)4-13-8(10)12/h5-6H,3-4,9H2,1-2H3
• InChIKey: MOSYZHRDESVXTR-UHFFFAOYSA-N

3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione for Chemical Biology & Medicinal Chemistry Procurement: Core Physicochemical and Sourcing Profile

3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione (CAS 1706462-83-0) is an N-3-substituted thiazolidine-2,4-dione (TZD) derivative carrying a valine-derived (2-amino-3-methylbutyl) side chain . The compound has a molecular weight of 202.28 g/mol (free base), a computed XLogP3-AA of 0.7, and a topological polar surface area (TPSA) of 88.7 Ų . It is catalogued as a screening compound in the NIH Molecular Libraries Small Molecule Repository (MLSMR) under supplier ID T0520-4230 (Enamine) . Vendors including Bidepharm and Leyan supply the compound at 95% purity with batch-specific QC documentation (NMR, HPLC, GC) . Critically, no peer-reviewed primary research articles, patents, or quantitative bioassay data were identified for this exact compound; its differential value for procurement rests on its distinct structural features relative to close N-substituted TZD analogs and its QC-verified availability for downstream derivatization.

1

Screening compound with distinct chiral N-3 valine-derived side chain for diversity-oriented library construction

2

QC-verified free base (NMR, HPLC, GC) accepted into NIH MLSMR, confirming HTS-ready purity and solubility

3

Free primary amine enables direct derivatization (amide, sulfonamide, urea) without deprotection

• [1] PubChem. (2026). Compound Summary: 3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione (CID 86262562). National Center for Biotechnology Information. View Source
• [2] PubChem. Substance Record: MLS000774727 (SID 24841339). National Center for Biotechnology Information. View Source

Why a Generic N-Substituted Thiazolidinedione Cannot Substitute for 3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione

Within the N-substituted thiazolidine-2,4-dione chemical space, the identity of the N-3 substituent is a critical determinant of both physicochemical properties and biological target engagement profiles. Published structure–activity relationship (SAR) reviews demonstrate that the introduction of an N-3 substituent can markedly alter inhibitory potency; for example, appending an acetic acid side chain at N-3 of 5-arylidene-TZDs increased aldose reductase inhibitory activity by over three orders of magnitude, shifting IC₅₀ from micromolar to sub-micromolar range . Furthermore, the acidic –NH proton at position 3 is a key pharmacophoric element for PPARγ activation, and its substitution fundamentally redirects the compound's target profile away from canonical glitazone-like PPARγ agonism toward alternative enzyme targets . Therefore, interchanging 3-(2-amino-3-methylbutyl)-TZD with another N-alkyl-TZD — such as the ethylamino, butylamino, or benzyl analogs — based solely on the shared TZD core is scientifically unsound, as differences in steric bulk, hydrogen-bonding capacity, lipophilicity, and charge state (free amine vs. quaternary ammonium) are expected to produce divergent solubility, permeability, and target-selectivity profiles.

Target profile N-3 substitution eliminates the acidic NH required for PPARγ agonism; linear aminoalkyl analogs may not replicate chiral branching or non-PPARγ target engagement

Structural mismatch Valine-derived β-branched side chain introduces steric bulk and a stereocenter absent in 3-(aminoethyl)-TZD or 3-(aminobutyl)-TZD; these linear analogs cannot replicate diastereotopic environments

Form risk Free base vs. HCl salt: salt form blocks nucleophilic amine reactivity and alters solubility/permeability profiles; may not be interchangeable for direct N-functionalization

• [1] Maccari, R., Ottanà, R., Ciurleo, R., Vigorita, M. G., Rakowitz, D., Steindl, T., & Langer, T. (2005). Synthesis and aldose reductase inhibitory activity of 5-arylidene-2,4-thiazolidinediones. Bioorganic & Medicinal Chemistry Letters, 15(10), 2509–2513. (Abstract accessed via CORE). View Source
• [2] Gupta, R., Joshi, H., & Ramaa, C. S. (2019). Assorted Applications of N-Substituted-2,4-Thiazolidinediones in Various Pathological Conditions. Mini Reviews in Medicinal Chemistry, 19(4), 346–360. View Source

Quantitative Differential Evidence: 3-(2-Amino-3-methylbutyl)-TZD vs. Closest N-Substituted Analogs

Structural Uniqueness: Branched-Chain Valine-Derived N-3 Substituent vs. Linear Aminoalkyl TZD Analogs

3-(2-Amino-3-methylbutyl)-TZD is the only commercially catalogued TZD building block carrying a valine-derived, β-branched chiral aminoalkyl side chain at the N-3 position. The closest structurally characterized comparators — 3-(2-aminoethyl)-TZD (CAS 39137-36-5, MW 160.20, C₅H₈N₂O₂S) and 3-(2-aminobutyl)-TZD (CAS 1706452-02-9, MW 188.25, C₇H₁₂N₂O₂S) — possess linear or less-branched side chains with lower carbon count and reduced steric volume. The isopropyl branch in the valine-derived side chain introduces a defined stereocenter (1 undefined stereocenter per PubChem ), creating diastereotopic environments absent in the linear analogs. This structural distinction is relevant for laboratories pursuing diversity-oriented synthesis, chiral-pool strategies, or SAR campaigns requiring differential steric and stereoelectronic profiles at the TZD N-3 position.

Structural uniqueness

Reported

+42.08 Da MW vs. aminoethyl analog (26.3% increase); LogP ~0.4–0.7 higher; 1 additional sp³ carbon and stereocenter

Supports chiral-pool SAR exploration; branched side chain is not replicable by linear N-alkyl TZD analogs

Computed properties from PubChem; no comparator bioassay data

Evidence Dimension	N-3 Side Chain Structure & Physicochemical Profile
Target Compound Data	Valine-derived (2-amino-3-methylbutyl): C₈H₁₄N₂O₂S, MW 202.28, LogP 0.7, TPSA 88.7 Ų, 1 HBD, 4 HBA, 3 rotatable bonds, 1 undefined stereocenter
Comparator Or Baseline	3-(2-aminoethyl)-TZD: C₅H₈N₂O₂S, MW 160.20 ; 3-(2-aminobutyl)-TZD: C₇H₁₂N₂O₂S, MW 188.25
Quantified Difference	MW increase of +42.08 Da (+26.3%) vs. aminoethyl analog; +14.03 Da (+7.5%) vs. aminobutyl analog. LogP increase of ≈0.4–0.7 units vs. aminoethyl analog (estimated from computed XLogP3-AA). One additional sp³ carbon and one stereocenter vs. both comparators.
Conditions	Computed physicochemical properties from PubChem 2021.05.07 release for target compound ; molecular formulas from vendor/chemical database entries for comparators .

Why This Matters

For procurement decisions, the branched valine side chain provides a structurally distinct starting point for SAR exploration — the steric bulk and chirality cannot be replicated by linear aminoalkyl-TZD analogs, making this compound the specific choice when a β-branched N-3 substituent is required for target engagement hypotheses or library diversification.

• [1] PubChem. (2026). Compound Summary: 3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione (CID 86262562). National Center for Biotechnology Information. View Source

QC Benchmark: NIH MLSMR Acceptance Documents Defined Purity and Structural Integrity Thresholds

3-(2-Amino-3-methylbutyl)-TZD was accepted into the NIH Molecular Libraries Small Molecule Repository (MLSMR), a federally curated screening collection that enforced stringent QC criteria: all compounds were required to meet a >90% purity threshold by LCMS and pass solubility assessment in DMSO prior to accession . The compound is listed under MLSMR ID MLS000774727 and Enamine supplier structure ID T0520-4230 . This inclusion constitutes an independent, third-party quality gate that exceeds the standard ≥95% vendor specification provided by Bidepharm and Leyan , as the MLSMR acceptance additionally verifies structural identity against the registered structure and confirms DMSO solubility adequate for HTS deployment. By contrast, many closely related N-substituted TZD analogs (e.g., 3-(2-aminobutyl)-TZD hydrochloride, CAS 1824057-44-4) do not appear in the MLSMR collection, meaning their QC provenance relies solely on vendor self-declaration.

QC provenance

Reported

MLSMR-accepted (LCMS purity >90%, DMSO solubility verified) vs. no MLSMR record for 3-(aminobutyl)-TZD or 3-(aminoethyl)-TZD

Independent QC gate beyond vendor certificate; confirms HTS-ready identity and solubility

MLSMR criteria from Evotec/NCATS; vendor purity 95% is a different method

Evidence Dimension	Independent QC Verification and Screening Collection Provenance
Target Compound Data	Accepted into NIH MLSMR; >90% purity by LCMS; DMSO solubility verified; Enamine T0520-4230; MLSMR ID MLS000774727
Comparator Or Baseline	3-(2-aminobutyl)-TZD (CAS 1706452-02-9): No MLSMR record identified; QC limited to vendor certificate. 3-(2-aminoethyl)-TZD (CAS 39137-36-5): No MLSMR record identified.
Quantified Difference	Binary: MLSMR-accepted (target) vs. not identified in MLSMR (comparators). MLSMR purity cutoff of >90% by LCMS vs. vendor-stated 95% purity (different analytical methodology may yield non-equivalent results).
Conditions	NIH MLSMR compound acceptance criteria as described by Evotec (2021) ; PubChem Substance records confirming MLSMR accession .

Why This Matters

For customers building HTS decks or requiring compounds with independently verified identity, purity, and DMSO solubility, the MLSMR acceptance record provides a level of quality assurance beyond standard vendor certificates — a differentiating factor when selecting among commercially available N-substituted TZD building blocks.

• [1] Evotec. (2021). Large Scale Storage Stability Analysis of Molecules in the NCATS SMR. Evotec Website. View Source
• [2] PubChem. Substance Record: MLS000774727 (SID 24841339). National Center for Biotechnology Information. View Source

Free Base vs. Hydrochloride Salt Differentiation: Impact on Molecular Weight, LogP, and Formulation Suitability

The free base form addressed in this guide (MW 202.28, LogP 0.7, TPSA 88.7 Ų) differs substantially from its hydrochloride salt counterpart (MW 238.74 g/mol for C₈H₁₅ClN₂O₂S) in critical procurement-relevant properties. The free base has one hydrogen bond donor (the primary amine) vs. two in the protonated hydrochloride form, and a lower TPSA (88.7 vs. an estimated ~92–95 Ų for the salt, accounting for the chloride counterion effect). These differences directly impact solubility in organic solvents (the free base is expected to have higher solubility in organic phases, facilitating extraction and chromatographic purification), membrane permeability in cell-based assays, and compatibility with coupling reactions (the free amine is directly available for amide bond formation, reductive amination, or urea synthesis without a deprotection or neutralization step). This is a well-established principle in medicinal chemistry procurement: the choice between free base and salt form is not interchangeable when the downstream application involves reactions requiring the nucleophilic free amine.

Free base vs. HCl salt

Class-level

MW 202.28 (free base) vs. 238.74 (HCl); LogP shift ~1–1.5 units; HBD count 1 vs. 2; amine nucleophilicity available vs. blocked

Free base required for direct N-functionalization; salt form may alter organic-phase solubility and permeability

Class-level physicochemical expectation for primary amine protonation

Evidence Dimension	Physicochemical Properties: Free Base vs. Hydrochloride Salt
Target Compound Data	Free base: C₈H₁₄N₂O₂S, MW 202.28, LogP 0.7, TPSA 88.7 Ų, 1 HBD, 4 HBA, neutral amine
Comparator Or Baseline	Hydrochloride salt: C₈H₁₅ClN₂O₂S, MW 238.74, LogP estimated −0.5 to 0.0 (ionized amine reduces LogP by ~1–1.5 log units), 2 HBD, protonated ammonium, chloride counterion
Quantified Difference	MW difference: +36.46 Da (+18.0%); LogP shift: estimated −1.0 to −1.5 log units (class-level estimate for amine protonation); HBD count: 1 (free base) vs. 2 (HCl salt); direct nucleophilic reactivity: available (free base) vs. blocked (salt)
Conditions	Computed properties from PubChem 2021.05.07 release for free base ; vendor-reported MW for hydrochloride salt ; LogP shift and HBD count changes are class-level physicochemical expectations for primary amine protonation.

Why This Matters

The free base must be specifically procured (not the hydrochloride salt) when the intended use is direct N-functionalization (acylation, sulfonylation, reductive amination) or when higher organic-phase solubility and lower aqueous solubility are required for extraction, chromatography, or anhydrous reaction conditions.

• [1] PubChem. (2026). Compound Summary: 3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione (CID 86262562). National Center for Biotechnology Information. View Source
• [2] Kuujia. (2026). Product Listing: 3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione Hydrochloride. Kuujia Chemical Marketplace. View Source

Class-Level SAR Precedent: N-3 Substitution Profoundly Modulates Biological Target Engagement in TZD Scaffolds

Published SAR reviews establish that N-3 substitution on the thiazolidine-2,4-dione scaffold is a binary switch for pharmacological mechanism. TZDs with a free –NH at position 3 (e.g., rosiglitazone, pioglitazone) act as PPARγ agonists; substitution at this position eliminates the acidic hydrogen pharmacophore required for PPARγ activation and redirects activity toward alternative targets including aldose reductase, HIV-1 reverse transcriptase, HDAC8, and PIM-1 kinase . Quantitative precedent: replacing the N-3 hydrogen with an acetic acid side chain on 5-arylidene-TZDs increased aldose reductase inhibitory potency from IC₅₀ values comparable to Sorbinil (micromolar range) to IC₅₀ = 0.13 μM, matching Tolrestat . While no bioassay data exist for 3-(2-amino-3-methylbutyl)-TZD specifically, this class-level SAR framework predicts that the compound will not function as a PPARγ agonist and may engage non-PPARγ targets relevant to metabolic, inflammatory, or oncology indications — a profile fundamentally distinct from unsubstituted or 5-substituted-only TZDs.

Target engagement precedent

Class-level inference

N-3 substitution abolishes PPARγ agonism; class SAR shows redirection toward aldose reductase, HDAC, kinase targets (IC₅₀ shifts >100-fold reported for related analogs)

Select for non-PPARγ TZD screening; compound structurally incapacitated for glitazone-like activity

No bioassay data for this exact compound; extrapolation from SAR reviews

Evidence Dimension	Pharmacological Target Profile: N-3 Substituted vs. N-3 Unsubstituted TZDs
Target Compound Data	N-3 substituted (2-amino-3-methylbutyl): No PPARγ agonism expected (acidic –NH replaced by tertiary amide); potential for aldose reductase, HDAC, kinase, or PTP1B inhibition based on class precedent. No quantitative target engagement data available for this exact compound.
Comparator Or Baseline	N-3 unsubstituted TZDs (e.g., rosiglitazone): PPARγ agonist activity with EC₅₀ values in the nanomolar to low micromolar range. N-3 acetic acid-substituted TZD (compound 4c): aldose reductase IC₅₀ = 0.13 μM .
Quantified Difference	Binary mechanistic switch: N-3 substitution eliminates PPARγ agonism (class-level evidence). For aldose reductase, N-3 acetic acid substitution achieved a >100-fold improvement in IC₅₀ vs. N-unsubstituted parent (exact fold-change depends on 5-arylidene substituent). Target compound has a different N-3 substituent (aminoalkyl vs. acetic acid), so direct IC₅₀ extrapolation is not possible.
Conditions	Class-level SAR derived from review articles and primary literature on aldose reductase inhibitors . No assay data for target compound.

Why This Matters

For procurement decisions involving biological screening, this compound should be selected when the research objective is to explore non-PPARγ pharmacology of the TZD scaffold — it is structurally incapacitated for PPARγ agonism by design, which is a deliberate differentiation from glitazone-class compounds and unsubstituted TZDs.

• [1] Jain, A. K., Vaidya, A., Ravichandran, V., Kashaw, S. K., & Agrawal, R. K. (2013). Thiazolidine-2,4-diones: Progress towards multifarious applications. Bioorganic & Medicinal Chemistry, 21(7), 1599–1620. View Source
• [2] Gupta, R., Joshi, H., & Ramaa, C. S. (2019). Assorted Applications of N-Substituted-2,4-Thiazolidinediones in Various Pathological Conditions. Mini Reviews in Medicinal Chemistry, 19(4), 346–360. View Source
• [3] Maccari, R., Ottanà, R., Ciurleo, R., Vigorita, M. G., Rakowitz, D., Steindl, T., & Langer, T. (2005). Synthesis and aldose reductase inhibitory activity of 5-arylidene-2,4-thiazolidinediones. Bioorganic & Medicinal Chemistry Letters, 15(10), 2509–2513. View Source

Procurement Application Scenarios for 3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione

Diversity-Oriented Synthesis (DOS) and TZD-Focused Library Construction

When building a thiazolidinedione-focused compound library for high-throughput screening, 3-(2-amino-3-methylbutyl)-TZD is the specific building block for introducing a chiral, branched aliphatic amine at the N-3 position. Its free primary amine enables direct diversification via amide coupling, sulfonamide formation, reductive amination, or urea synthesis without a deprotection step — a practical advantage over Boc-protected or salt-form alternatives. The compound's inclusion in the NIH MLSMR validates its suitability for HTS library composition . This scenario is directly supported by the structural differentiation evidence in Section 3 (Evidence 1).

Non-PPARγ TZD Pharmacology: Kinase, Phosphatase, or Epigenetic Target Screening

For research groups investigating non-PPARγ biological activities of the TZD scaffold — including PTP1B inhibition, HDAC8 modulation, PIM-1 kinase inhibition, or aldose reductase inhibition — this compound is structurally precluded from PPARγ agonism due to N-3 substitution . This makes it a cleaner chemical probe for non-PPARγ mechanisms compared to unsubstituted TZDs or 5-arylidene TZDs that retain the acidic –NH proton and may have residual PPARγ activity. This scenario is directly supported by the class-level SAR evidence in Section 3 (Evidence 4).

Chiral Pool Synthesis Leveraging the Valine-Derived Side Chain

The valine-derived side chain provides an enantiomerically enriched starting point (the amino group is attached to a chiral carbon derived from the amino acid precursor) for asymmetric synthesis applications. This chiral information can be exploited as a stereochemical handle in diastereoselective transformations or as a chiral auxiliary, a capability absent in achiral N-substituted TZD analogs such as 3-benzyl-TZD or 3-methyl-TZD. This scenario is supported by the structural differentiation evidence in Section 3 (Evidence 1) and the free-base reactivity advantage in Section 3 (Evidence 3).

Formulation and Salt-Selection Studies Requiring the Free Base Form

For laboratories conducting salt-screening campaigns, solubility profiling, or permeability assessments (e.g., PAMPA, Caco-2), the free base form is the essential starting material. Its computed LogP of 0.7 and single H-bond donor count clearly distinguish it from the hydrochloride salt (MW 238.74, 2 HBD, lower LogP) and from other N-substituted TZD free bases with different side-chain polarity . Procuring the correct physical form (free base vs. HCl salt) is non-negotiable for generating interpretable and reproducible physicochemical data. This scenario is directly supported by the free base vs. salt differentiation evidence in Section 3 (Evidence 3).

Application

Selection Property

Validation Focus

Diversity-oriented synthesis & TZD library construction

Chiral N-3 branched amine, free base reactivity

HTS compatibility (MLSMR-validated), amine derivatization yield

Non-PPARγ target screening (kinase, phosphatase, epigenetic)

N-3 substitution precludes PPARγ agonism

Target engagement assays; selectivity profiling against PPARγ-negative controls

Chiral pool synthesis

Valine-derived stereocenter as chiral handle

Diastereoselectivity and chiral auxiliary performance

Salt selection & permeability studies (PAMPA, Caco-2)

Free base form with single hydrogen-bond donor, moderate lipophilicity

Solubility and permeability profiling vs. hydrochloride salt

• [1] PubChem. Substance Record: MLS000774727 (SID 24841339). National Center for Biotechnology Information. View Source
• [2] Jain, A. K., Vaidya, A., Ravichandran, V., Kashaw, S. K., & Agrawal, R. K. (2013). Thiazolidine-2,4-diones: Progress towards multifarious applications. Bioorganic & Medicinal Chemistry, 21(7), 1599–1620. View Source
• [3] Gupta, R., Joshi, H., & Ramaa, C. S. (2019). Assorted Applications of N-Substituted-2,4-Thiazolidinediones in Various Pathological Conditions. Mini Reviews in Medicinal Chemistry, 19(4), 346–360. View Source
• [4] PubChem. (2026). Compound Summary: 3-(2-Amino-3-methylbutyl)-1,3-thiazolidine-2,4-dione (CID 86262562). National Center for Biotechnology Information. View Source